molecular formula C13H27N3O2 B6178111 tert-butyl N-[2-(3,3-dimethylpiperazin-1-yl)ethyl]carbamate CAS No. 2624140-87-8

tert-butyl N-[2-(3,3-dimethylpiperazin-1-yl)ethyl]carbamate

Cat. No. B6178111
CAS RN: 2624140-87-8
M. Wt: 257.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“tert-butyl N-[2-(3,3-dimethylpiperazin-1-yl)ethyl]carbamate” is a chemical compound with the molecular formula C13H27N3O2. It is a protected amine .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature . The reaction was carried out chemoselectively in high yield under mild, environment-friendly conditions and was completed quickly within 1 hour .


Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using X-ray diffraction . The bond lengths are comparable with those found in previous reports .


Chemical Reactions Analysis

The use of tert-butyl (3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a chemoselective tert-butoxycarbonylation reagent for aromatic and aliphatic amines has been demonstrated . This reaction was carried out chemoselectively in high yield under mild, environment-friendly conditions and was completed quickly within 1 hour .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be found in various databases . These include its molecular formula, molecular weight, and other related properties .

Mechanism of Action

While the specific mechanism of action for “tert-butyl N-[2-(3,3-dimethylpiperazin-1-yl)ethyl]carbamate” is not mentioned in the search results, similar compounds have been studied for their inhibitory effects .

Safety and Hazards

While specific safety and hazard information for “tert-butyl N-[2-(3,3-dimethylpiperazin-1-yl)ethyl]carbamate” was not found in the search results, similar compounds have hazard statements such as H302, H312, H315, H319, H332, H335 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2-(3,3-dimethylpiperazin-1-yl)ethyl]carbamate involves the reaction of tert-butyl chloroformate with 3,3-dimethylpiperazine followed by the reaction of the resulting tert-butyl N-[2-(3,3-dimethylpiperazin-1-yl)ethyl]carbamate with ethylenediamine.", "Starting Materials": [ "tert-butyl chloroformate", "3,3-dimethylpiperazine", "ethylenediamine" ], "Reaction": [ "Step 1: tert-butyl chloroformate is added dropwise to a solution of 3,3-dimethylpiperazine in dichloromethane at 0°C to 5°C.", "Step 2: The reaction mixture is stirred at room temperature for 2 hours.", "Step 3: The solvent is removed under reduced pressure and the residue is dissolved in ethyl acetate.", "Step 4: The resulting solution is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.", "Step 5: The residue is purified by column chromatography to obtain tert-butyl N-[2-(3,3-dimethylpiperazin-1-yl)ethyl]carbamate.", "Step 6: tert-butyl N-[2-(3,3-dimethylpiperazin-1-yl)ethyl]carbamate is added dropwise to a solution of ethylenediamine in ethanol at room temperature.", "Step 7: The reaction mixture is stirred at room temperature for 2 hours.", "Step 8: The solvent is removed under reduced pressure and the residue is purified by column chromatography to obtain the final product." ] }

CAS RN

2624140-87-8

Molecular Formula

C13H27N3O2

Molecular Weight

257.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.